Ethyl (1E)-N-(2-benzoyl-4-chlorophenyl)ethanimidate

• CAS RN: 49691-59-0
• Molecular Formula: C17H16ClNO2
• Molecular Weight: 301.8 g/mol
• IUPAC Name: ethyl N-(2-benzoyl-4-chlorophenyl)ethanimidate
• InChI: InChI=1S/C17H16ClNO2/c1-3-21-12(2)19-16-10-9-14(18)11-15(16)17(20)13-7-5-4-6-8-13/h4-11H,3H2,1-2H3
• InChI Key: AOZBUHWFXIOKQF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=NC1=C(C=C(C=C1)Cl)C(=O)C2=CC=CC=C2)C

Description

Ethyl (1E)-N-(2-benzoyl-4-chlorophenyl)ethanimidate is a useful research compound. Its molecular formula is C17H16ClNO2 and its molecular weight is 301.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 11.5 parts of 2-amino-5-chlorobenzophenone, 11.5 parts of ethyl orthoacetate and 6 volume parts of acetic acid in 100 volume parts of benzene is refluxed for 20 minutes, whereby 5-chloro-2-(1-ethoxyethylideneamino)-benzophenone are obtained as crystals. Recrystallization from methanol-water gives colorless needles melting at 62° to 63° C. Yield: 93%.